Cas no 81851-06-1 (Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride)
![Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride structure](https://www.kuujia.com/scimg/cas/81851-06-1x500.png)
81851-06-1 structure
Product name:Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride
Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride
- 2-[(3,4-dichlorophenyl)sulfinylmethyl]pyridine,hydrochloride
- DTXSID50509199
- 81851-06-1
- 2-[(3,4-Dichlorobenzene-1-sulfinyl)methyl]pyridine--hydrogen chloride (1/1)
-
- Inchi: InChI=1S/C12H9Cl2NOS.ClH/c13-11-5-4-10(7-12(11)14)17(16)8-9-3-1-2-6-15-9;/h1-7H,8H2;1H
- InChI Key: WIMRZHAXHHMNDB-UHFFFAOYSA-N
- SMILES: C1=CC=NC(=C1)CS(=O)C2=CC(=C(C=C2)Cl)Cl.Cl
Computed Properties
- Exact Mass: 320.954868g/mol
- Monoisotopic Mass: 320.954868g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 277
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.2Ų
Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride Related Literature
-
Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
-
Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
-
Ian S. Kinstlinger,Jordan S. Miller Lab Chip, 2016,16, 2025-2043
-
John J. Lavigne Chem. Commun., 2003, 1626-1627
-
Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
-
Hsin-Chih Yu,Li-Chieh Hsu,Tai-Hsun Chang,Yuan-Yao Li Dalton Trans., 2012,41, 723-726
-
Tarun Mistri,Rabiul Alam,Malay Dolai,Sushil Kumar Mandal,Anisur Rahman Khuda-Bukhsh,Mahammad Ali Org. Biomol. Chem., 2013,11, 1563-1569
-
Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
-
Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
-
Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
81851-06-1 (Pyridine, 2-[[(3,4-dichlorophenyl)sulfinyl]methyl]-, hydrochloride) Related Products
- 32084-55-2(5-oxo-2H,3H,5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylic acid)
- 1699606-82-0(2-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-4,4-dimethylpentanoic acid)
- 872621-65-3(2,6-difluoro-N-(5-{(pyridin-2-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)
- 12205-73-1(Zirconium diperchlorate oxide octahydrate)
- 64967-90-4(11-Oxo-betamethasone Dipropionate)
- 2002633-74-9(2,2-Difluoro-3-(3-methylidenepiperidin-1-yl)propan-1-amine)
- 189126-85-0(8-(3,5-dimethyl-1H-pyrazol-1-yl)-7-ethyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
- 1805228-51-6(3-Amino-2-(bromomethyl)-6-(difluoromethyl)pyridine-4-acetic acid)
- 7020-14-6(2-Propen-1-one, 3-(4-bromophenyl)-1-(4-methylphenyl)-)
- 1262515-30-9(2-Fluoro-3-(methylthio)-4-(trifluoromethyl)benzoic acid)
Recommended suppliers
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en

atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent
